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Compound of Interest

Compound Name:
Perfluoro-1,10-decanedicarboxylic

acid

Cat. No.: B1305833 Get Quote

An In-depth Technical Guide on the Safety and Handling of Perfluoro-1,10-
decanedicarboxylic Acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for perfluoro-1,10-
decanedicarboxylic acid (CAS 865-85-0) was not publicly available at the time of this writing.

The following guide has been compiled from data on analogous compounds, general principles

of laboratory safety, and information on the class of long-chain perfluorocarboxylic acids

(PFCAs). This compound is classified as a "Dangerous Good for transport" and should be

handled with extreme caution. A thorough, site-specific risk assessment must be conducted

before commencing any work.

Compound Identification and Properties
Perfluoro-1,10-decanedicarboxylic acid is a fully fluorinated dicarboxylic acid. Like other

PFCAs, the high-energy carbon-fluorine bonds contribute to its chemical stability.

Table 1: Chemical and Physical Properties
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Property Value

CAS Number 865-85-0[1]

Alternate Names Perfluorododecane-1,12-dioic acid[1]

Molecular Formula C₁₂H₂F₂₀O₄[1]

| Molecular Weight | 590.11 g/mol [1] |

Hazard Identification and Toxicology
Specific toxicological data for perfluoro-1,10-decanedicarboxylic acid is lacking. However,

the broader class of long-chain PFCAs (C9-C21) is recognized for its persistence,

bioaccumulation potential, and association with significant adverse health effects in humans

and wildlife.[2][3][4]

Table 2: Potential Health Hazards Based on Long-Chain PFCA Class

Hazard Category Potential Health Effect

Reproductive/Developmental Toxicity
May damage fertility or the unborn child.
[2][5]

Specific Target Organ Toxicity (Repeated

Exposure)

Causes damage to organs (e.g., liver) through

prolonged or repeated exposure.[2]

Carcinogenicity Suspected of causing cancer.[5]

Acute Toxicity (Oral) May be toxic or harmful if swallowed.[5]

Hepatotoxicity Associated with liver toxicity.[2]

Immunotoxicity
May have adverse effects on the immune

system.[2]

| Eye/Skin Irritation | Assumed to be an irritant based on analogous compounds.[6] |

Potential Toxicological Pathways
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While specific signaling pathways for this compound are not documented, the following

diagram illustrates the general toxicological concerns for long-chain PFCAs.

General Toxicological Concerns for Long-Chain PFCAs

Potential Systemic Effects

Exposure
(Inhalation, Dermal, Ingestion)

Hepatotoxicity
(Liver Damage)

Reproductive Toxicity
(Fertility/Developmental Harm) Immunotoxicity Thyroid Toxicity

Click to download full resolution via product page

Caption: Potential systemic effects following exposure to long-chain PFCAs.

Experimental Protocols and Safe Handling
No specific experimental protocols for perfluoro-1,10-decanedicarboxylic acid were found. A

general workflow for the safe handling of this potent, solid chemical is detailed below. All

manipulations must be performed within a certified chemical fume hood.

Safe Handling Workflow
The logical workflow presented below should be adapted to specific experimental needs while

maintaining all safety barriers.
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Safe Handling and Disposal Workflow

1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal

Conduct Risk Assessment

Review Analogous SDS

Prepare & Verify Fume Hood

Don Full PPE

Carefully Weigh Solid
(Minimize Dust)

Transfer to Closed System/Vessel

Perform Experimental Steps

Decontaminate Surfaces & Equipment

Segregate & Label Hazardous Waste

Dispose of Waste via Certified Vendor

Doff PPE & Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A three-phase workflow for safely handling perfluoro-1,10-decanedicarboxylic acid.
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Detailed Methodologies
Engineering Controls: All work must be conducted in a properly functioning chemical fume

hood to minimize inhalation risk.[7]

Personal Protective Equipment (PPE): Wear appropriate protective gear as detailed in Table

3. Inspect all PPE for integrity before use.

Handling Solid Chemical: Use spatulas and weighing paper appropriate for the amount being

handled. Avoid any actions that could generate dust. For transfers, gently tap or pour the

solid rather than shaking it.

Spill Cleanup: In case of a spill, do not sweep dry powder. Carefully cover the spill with a

damp absorbent material, collect it in a sealed container, and dispose of it as hazardous

waste.

Waste Disposal: Perfluoro-1,10-decanedicarboxylic acid and any materials contaminated

with it should be disposed of as hazardous chemical waste according to institutional and

governmental regulations. Do not discharge to drains or the environment.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face
Chemical splash goggles and/or face
shield.[6][7]

Hand
Chemical-resistant, impervious gloves (e.g.,

nitrile).[7]

Body
Laboratory coat, long pants, and closed-toe

shoes. Consider an acid-resistant apron.

| Respiratory | Not required if work is performed within a fume hood. For emergencies or spill

cleanup outside a hood, use a self-contained breathing apparatus. |

First Aid and Emergency Procedures
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Immediate action is required in case of exposure. Ensure safety showers and eyewash stations

are accessible.

Table 4: First Aid Measures

Exposure Route Procedure

Inhalation
Move the person to fresh air. Seek
immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

| Fire | Use extinguishing media appropriate for the surrounding fire. Thermal decomposition

may produce hazardous gases such as carbon oxides and hydrogen fluoride. |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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